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Compound of Interest

Compound Name: INO5042

Cat. No.: B15552334

Initial investigation into the use of INO-5042 for in vivo imaging has revealed a significant
discrepancy in its documented application. Current scientific literature and preclinical data
exclusively identify INO-5042 as a therapeutic agent, specifically a venoconstrictor and anti-
inflammatory compound, rather than a probe or contrast agent for in vivo imaging.

Preclinical studies presented in 1999 highlighted the efficacy of INO-5042 in animal models for
venous insufficiency.[1] The compound demonstrated significant inhibition of histamine-induced
increases in venule diameter and dose-dependent inhibition of edema in models of neurogenic
inflammation.[1] The mechanism of action for these therapeutic effects appears to be related to
the cyclooxygenase pathway and inhibition of substance P-induced actions.[1]

Extensive searches for "INO-5042" in the context of in vivo imaging techniques—including
Positron Emission Tomography (PET), Single-Photon Emission Computed Tomography
(SPECT), Magnetic Resonance Imaging (MRI), bioluminescence, and fluorescence imaging—
yielded no relevant results. The available data focuses solely on its pharmacological effects as
a treatment for conditions such as edema associated with venous insufficiency.[1]

Therefore, the creation of detailed application notes, experimental protocols, and signaling
pathway diagrams for INO-5042 in the field of in vivo imaging is not possible based on the
current body of scientific evidence. The compound has not been developed or utilized for
imaging purposes according to the available information.

For researchers, scientists, and drug development professionals interested in in vivo imaging,
the focus should be on established and emerging imaging agents and techniques. These
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methodologies are designed to visualize and quantify biological processes at the molecular and
cellular level within a living organism.[2][3] Such techniques often involve the use of specific
probes, such as radiotracers for PET and SPECT, or fluorescent proteins and dyes for optical
imaging, to study disease progression, drug efficacy, and various biological phenomena.[4][5]

[6]

Should new research emerge detailing the application of INO-5042 or a similarly named
compound for in vivo imaging, this document will be updated accordingly. At present, all
evidence points to INO-5042's role as a therapeutic, not an imaging, agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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